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Compound of Interest

Compound Name: Dipotassium phosphite

Cat. No.: B083143 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Dipotassium

Hydrogen Phosphite

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties of dipotassium hydrogen phosphite (K₂HPO₃). It includes quantitative data, detailed

experimental protocols, and visualizations of its mechanism of action, designed for

professionals in research and development.

Core Physical and Chemical Properties
Dipotassium hydrogen phosphite is an inorganic salt that exists as a white, hygroscopic

crystalline or amorphous powder under standard conditions.[1][2] Its high solubility in water and

unique chemical structure make it suitable for a variety of applications, particularly in

agriculture.[1][2]

Quantitative Data Summary
The key physical and chemical properties of dipotassium hydrogen phosphite are summarized

in the table below for easy reference and comparison.
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Property Value

IUPAC Name Dipotassium hydrogen phosphite[1][3]

Synonyms

Potassium phosphite, Dipotassium

phosphonate, Potassium hydrogenphosphite[1]

[2][4]

CAS Number 13492-26-7[1][4][5][6]

Molecular Formula K₂HPO₃ or HK₂O₃P[1][3][7]

Molecular Weight
158.18 g/mol [4] (Other reported values include

158.177 g/mol and 160.19 g/mol [1][2][3])

Appearance
White hygroscopic powder or crystalline

substance[1][2]

Melting Point > 300°C (decomposes)[1][8][9]

Density 0.979 g/mL at 20°C[1][8][9]

Solubility in Water Very soluble[1][2][4]

Solubility in Alcohol Insoluble[1][4][8]

pH (1% solution) 8.9 ± 0.3[1]

pKa 1.3 (at 20°C)[8], 2.0 (at 25°C)[10]

Stability Stable at room temperature, but hygroscopic[1]

Thermal Behavior
Dehydrates to potassium pyrophosphate at

204°C[1]

Chemical Structure and Reactivity
The structure of dipotassium hydrogen phosphite consists of a central phosphorus atom

bonded to three oxygen atoms and a hydrogen atom, with two potassium ions balancing the

charge.[1] A key characteristic is that the phosphorus atom is in a lower oxidation state (+3)

compared to phosphates (+5), which significantly influences its chemical reactivity.[1][7]
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This structural difference allows dipotassium phosphite to act as a reducing agent in certain

chemical reactions.[1] Its high mobility in both the xylem and phloem of plants is another critical

feature, enabling systemic movement throughout the plant.[7][11]

Applications
Dipotassium hydrogen phosphite is a multifunctional compound with significant applications in

both agriculture and industry.

Agriculture:

Fungicide: It is highly effective against oomycete pathogens such as Phytophthora,

Pythium, and Plasmopara, which cause devastating diseases like late blight and root rot.

[1][10]

Fertilizer and Biostimulant: It serves as a source of potassium and acts as a biostimulant

that enhances the plant's natural defense mechanisms.[1][2][7] It can promote root growth,

improve photosynthesis, and increase crop yield and quality.[11][12]

Industry:

Reducing Agent: Utilized in various chemical synthesis processes.[1]

Corrosion Inhibitor: Added to antifreeze formulations to prevent metal corrosion.[1]

Nutrient Medium: Serves as a nutrient in the production of some antibiotics.[1]

Mechanism of Action in Plant Defense
Dipotassium hydrogen phosphite employs a dual mechanism to protect plants from pathogens.

Direct Fungistatic Action: Phosphite ions directly inhibit the mycelial growth and spore

germination of pathogenic oomycetes.[7]

Induced Systemic Resistance (ISR): Phosphite acts as a signaling molecule, triggering the

plant's innate immune system. This leads to a cascade of defense responses, including:

Activation of the phenylpropanoid pathway.[7]
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Production of defense compounds like phytoalexins.[7][13]

Strengthening of cell walls through lignification.[7]

Increased activity of antioxidant enzymes, which reduces oxidative damage from pathogen

attacks.[1][13]

This induced resistance prepares the plant to better withstand subsequent infections.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://wellyoutech.com/potassium-dihydrogen-phosphite-kh%E2%82%82po%E2%82%83-high-purity-p-k-source-for-liquid-fertilizer/
https://www.chembk.com/en/chem/Dipotassiumhydrogenphosphite
https://wellyoutech.com/potassium-dihydrogen-phosphite-kh%E2%82%82po%E2%82%83-high-purity-p-k-source-for-liquid-fertilizer/
https://www.vulcanchem.com/product/vc20965374
https://www.chembk.com/en/chem/Dipotassiumhydrogenphosphite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dipotassium Hydrogen
Phosphite Application

Systemic Uptake &
Translocation (Xylem/Phloem)

Recognition as
Signaling Molecule

Induction of Systemic
Resistance (ISR)

Activation of
Phenylpropanoid Pathway

Cell Wall Fortification
(Lignification)

Increased Antioxidant
Enzyme Activity

Synthesis of
Phytoalexins & PR-Proteins

Enhanced Plant
Resistance to Pathogens

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Pathogen Culture

Prepare Growth Media
(e.g., PDA)

Create Serial Dilutions
of K₂HPO₃ in Media

Pour Amended Media
into Petri Dishes

Inoculate Plates with
Pathogen Mycelial Plugs

Incubate at Optimal
Temperature

Measure Radial Growth
of Fungal Colonies

Calculate Percent Inhibition
& Determine EC₅₀

End: Efficacy Determined

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b083143?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b083143?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc20965374
https://cymitquimica.com/cas/13492-26-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Dipotassium-hydrogenphosphite
https://pubchem.ncbi.nlm.nih.gov/compound/Dipotassium-hydrogenphosphite
https://www.echemi.com/products/pd180521114272-potassium-phosphite.html
https://www.biosynth.com/p/FD30586/13492-26-7-dipotassium-hydrogen-phosphite
https://www.carlroth.com/com/en/research-chemicals/dipotassium-hydrogen-phosphite/p/2ke1.2
https://www.carlroth.com/com/en/research-chemicals/dipotassium-hydrogen-phosphite/p/2ke1.2
https://wellyoutech.com/potassium-dihydrogen-phosphite-kh%E2%82%82po%E2%82%83-high-purity-p-k-source-for-liquid-fertilizer/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0677796.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0677796.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0677796.aspx
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3582.htm
https://www.guidechem.com/question/what-is-potassium-dihydrogen-p-id123459.html
https://hxochemical.com/Products/Potassium-phosphite.html
https://www.chembk.com/en/chem/Dipotassiumhydrogenphosphite
https://www.benchchem.com/product/b083143#physical-and-chemical-properties-of-dipotassium-hydrogen-phosphite
https://www.benchchem.com/product/b083143#physical-and-chemical-properties-of-dipotassium-hydrogen-phosphite
https://www.benchchem.com/product/b083143#physical-and-chemical-properties-of-dipotassium-hydrogen-phosphite
https://www.benchchem.com/product/b083143#physical-and-chemical-properties-of-dipotassium-hydrogen-phosphite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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